2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide

• IUPAC Name: 2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C13H14ClF2NO2/c1-7-5-9(15)12(16)10(11(7)14)13(18)17-6-8-3-2-4-19-8/h5,8H,2-4,6H2,1H3,(H,17,18)
• InChI Key: NTFTZGXJQSSNRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Cl)C(=O)NCC2CCCO2)F)F
• Molecular Formula: C13H14ClF2NO2
• Molecular Weight: 289.70 g/mol

Description

2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide is an organic compound with a complex structure, characterized by the presence of chloro, difluoro, and methyl groups attached to a benzamide core

Scientific Research Applications

2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide typically involves multi-step organic reactions. One common approach is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Mechanism of Action

The mechanism of action of 2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-chloro-5,6-difluoro-3-methylbenzamide: Lacks the oxolan-2-ylmethyl group.

2-chloro-5,6-difluoro-N-(oxolan-2-ylmethyl)benzamide: Lacks the methyl group.

3-methyl-N-(oxolan-2-ylmethyl)benzamide: Lacks the chloro and difluoro groups.

Uniqueness

2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide is unique due to the combination of its functional groups, which confer specific chemical and biological properties